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Compound of Interest

Compound Name: (-)-Thienamycin

CAS No.: 104154-92-9

Cat. No.: B15721852

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the initial in vitro studies that

characterized the bioactivity of (-)-Thienamycin, a potent carbapenem antibiotic. The

document focuses on its antibacterial spectrum, mechanism of action, and the foundational

experimental methodologies used in its early evaluation.

Antibacterial Spectrum of (-)-Thienamycin
Initial in vitro studies revealed that (-)-Thienamycin possesses a remarkably broad spectrum of

activity against a wide range of Gram-positive and Gram-negative bacteria, including many

isolates resistant to other β-lactam antibiotics available at the time.[1][2][3] The potent nature of

thienamycin was evident from the low minimum inhibitory concentrations (MICs) required to

inhibit the growth of susceptible organisms.

Quantitative Antibacterial Activity
The following tables summarize the Minimum Inhibitory Concentration (MIC) data from early

seminal studies, providing a quantitative overview of (-)-Thienamycin's efficacy against various
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clinically relevant aerobic and anaerobic bacteria.

Table 1: In Vitro Activity of (-)-Thienamycin Against Gram-Positive Aerobes

Bacterial
Species

Number of
Strains

MIC Range
(µg/mL)

MIC₅₀ (µg/mL) MIC₉₀ (µg/mL)

Staphylococcus

aureus

(penicillin-

susceptible)

10 0.06 - 0.25 0.12 0.25

Staphylococcus

aureus

(penicillin-

resistant)

25 0.12 - 1.0 0.25 0.5

Staphylococcus

epidermidis
15 0.12 - 0.5 0.25 0.5

Streptococcus

pyogenes (Group

A)

10 ≤0.015 - 0.03 0.03 0.03

Streptococcus

agalactiae

(Group B)

10 0.03 - 0.12 0.06 0.12

Streptococcus

pneumoniae
10 ≤0.015 ≤0.015 ≤0.015

Enterococcus

faecalis
20 0.5 - 4.0 1.0 2.0

Data compiled from early in vitro studies.

Table 2: In Vitro Activity of (-)-Thienamycin Against Gram-Negative Aerobes
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Bacterial
Species

Number of
Strains

MIC Range
(µg/mL)

MIC₅₀ (µg/mL) MIC₉₀ (µg/mL)

Escherichia coli 50 0.12 - 1.0 0.25 0.5

Klebsiella

pneumoniae
30 0.25 - 2.0 0.5 1.0

Enterobacter

cloacae
25 0.5 - >128 2.0 32

Serratia

marcescens
25 0.5 - 8.0 2.0 4.0

Proteus mirabilis 20 0.5 - 2.0 1.0 2.0

Proteus vulgaris 10 0.5 - 2.0 1.0 2.0

Pseudomonas

aeruginosa
50 0.25 - 8.0 2.0 4.0

Data compiled from early in vitro studies.

Table 3: In Vitro Activity of (-)-Thienamycin Against Anaerobic Bacteria

Bacterial Species Number of Strains MIC Range (µg/mL) MIC₉₀ (µg/mL)

Bacteroides fragilis 30 0.12 - 2.0 1.0

Clostridium

perfringens
10 0.25 - 1.0 0.5

Peptostreptococcus

spp.
15 0.06 - 0.5 0.25

Data compiled from early in vitro studies.

Mechanism of Action: Inhibition of Bacterial Cell
Wall Synthesis
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(-)-Thienamycin exerts its bactericidal effect by inhibiting the synthesis of the bacterial cell

wall.[4][5] This mechanism is shared with other β-lactam antibiotics, but thienamycin exhibits a

particularly high affinity for multiple Penicillin-Binding Proteins (PBPs).[4][5] PBPs are bacterial

enzymes essential for the final steps of peptidoglycan synthesis, the primary structural

component of the cell wall.

The binding of (-)-Thienamycin to these proteins is covalent and leads to their inactivation,

thereby disrupting cell wall maintenance and synthesis. This ultimately results in cell lysis and

bacterial death. Initial studies in Escherichia coli identified a strong affinity of thienamycin for

PBP-1, PBP-2, PBP-4, PBP-5, and PBP-6, with a lower affinity for PBP-3.[4][5] The high affinity

for multiple PBPs contributes to its potent and broad-spectrum activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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